Cas no 4348-68-9 (2,3,5-Tri-O-benzoyl-a-D-arabinofuranosyl bromide)

• Product Name: 2,3,5-Tri-O-benzoyl-a-D-arabinofuranosyl bromide
• CAS No: 4348-68-9
• MF: C₂₆H₂₁BrO₇
• MW: 525.344747304916
• CID: 325278
• PubChem ID: 11016828
• Update Time: 2025-04-19

2,3,5-Tri-O-benzoyl-a-D-arabinofuranosyl bromide Chemical and Physical Properties

Names and Identifiers

• a-D-Arabinofuranosyl bromide,2,3,5-tribenzoate
• [(2R,3R,4S,5R)-3,4-dibenzoyloxy-5-bromooxolan-2-yl]methyl benzoate
• 2,3,5-Tri-O-benzoyl-
• A-D-arabinofuranosyl bromide
• 2 3 5-TRI-O-BENZOYL-alpha-D-ARABINO-FURA
• 2,3,5-Tri-O-benzoyl-alpha-D-arabinofuranosyl bromide
• (2R,3R,4S,5R)-2-((Benzoyloxy)methyl)-5-bromotetrahydrofuran-3,4-diyl dibenzoate
• SCHEMBL3496162
• DTXSID80451975
• 2,3,5-Tri-O-benzoyl- alpha -D-arabinofuranosyl bromide
• 2,3,5-Tri-O-benzoyl--D-arabinosyl bromide
• 4348-68-9
• D96151
• 2,3,5-Tri-O-benzoyl-alpha-D-arabinofuranosyl bromide, >=96.0% (HPLC)
• 2,3,5-Tri-O-benzoyl-a-D-arabinofuranosyl bromide
• AKOS016024012

• Inchi： 1S/C26H21BrO7/c27-23-22(34-26(30)19-14-8-3-9-15-19)21(33-25(29)18-12-6-2-7-13-18)20(32-23)16-31-24(28)17-10-4-1-5-11-17/h1-15,20-23H,16H2/t20-,21-,22+,23+/m1/s1
• InChI Key： JRRCGOOKGUSEFK-LUKWVAJMSA-N
• SMILES： Br[C@@H]1[C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 524.04700
• Monoisotopic Mass: 524.04707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.13000
• LogP: 4.41440

2,3,5-Tri-O-benzoyl-a-D-arabinofuranosyl bromide Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3-10